molecular formula C11H19Cl2N3O B102933 4-Hydroxyiminomethyl-1-(3-N,N-dimethylaminopropyl)pyridinium chloride CAS No. 15682-12-9

4-Hydroxyiminomethyl-1-(3-N,N-dimethylaminopropyl)pyridinium chloride

Cat. No. B102933
CAS RN: 15682-12-9
M. Wt: 280.19 g/mol
InChI Key: IACGFZVVGMZSEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxyiminomethyl-1-(3-N,N-dimethylaminopropyl)pyridinium chloride, commonly known as DMHP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMHP is a quaternary ammonium salt that belongs to the class of pyridinium compounds. This compound is known to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of DMHP is complex and involves the modulation of various neurotransmitter systems in the brain. DMHP is known to interact with the nicotinic acetylcholine receptor, which plays a key role in cognitive function. DMHP has also been shown to interact with the dopamine and serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
DMHP has a wide range of biochemical and physiological effects. It has been shown to enhance cognitive function, improve memory retention, and increase alertness and attention. DMHP has also been shown to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

DMHP has several advantages as a research tool. It is easy to synthesize and has a high degree of purity, making it a reliable and consistent research tool. DMHP is also highly selective in its interactions with neurotransmitter systems, making it a useful tool for studying specific pathways and systems in the brain.
However, there are also some limitations to the use of DMHP in lab experiments. DMHP is a relatively new compound, and its long-term effects on the brain and body are not yet fully understood. Additionally, DMHP is highly potent and can have significant effects at low doses, making it difficult to control the dosage and avoid potential side effects.

Future Directions

There are several future directions for research on DMHP. One area of research is the development of more selective and potent analogs of DMHP that can be used to study specific neurotransmitter systems in the brain. Another area of research is the investigation of the long-term effects of DMHP on the brain and body, including its potential as a therapeutic agent for various psychiatric disorders.
Conclusion:
In conclusion, DMHP is a promising compound with a wide range of potential applications in scientific research. Its complex mechanism of action and wide range of biochemical and physiological effects make it a useful tool for studying the brain and behavior. However, further research is needed to fully understand the long-term effects of DMHP and its potential as a therapeutic agent.

Synthesis Methods

DMHP can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-pyridinecarboxaldehyde with N,N-dimethylaminopropylamine in the presence of sodium borohydride. The resulting product is then treated with hydroxylamine hydrochloride to obtain DMHP in its pure form.

Scientific Research Applications

DMHP has been extensively studied for its potential applications in scientific research. One of the major areas of research is the study of the mechanism of action of DMHP. DMHP is known to interact with various neurotransmitter systems in the brain, including the cholinergic, dopaminergic, and serotonergic systems. This interaction has been shown to have a wide range of effects on behavior and cognition.

properties

CAS RN

15682-12-9

Product Name

4-Hydroxyiminomethyl-1-(3-N,N-dimethylaminopropyl)pyridinium chloride

Molecular Formula

C11H19Cl2N3O

Molecular Weight

280.19 g/mol

IUPAC Name

(NE)-N-[[1-[3-(dimethylamino)propyl]pyridin-1-ium-4-yl]methylidene]hydroxylamine;chloride;hydrochloride

InChI

InChI=1S/C11H17N3O.2ClH/c1-13(2)6-3-7-14-8-4-11(5-9-14)10-12-15;;/h4-5,8-10H,3,6-7H2,1-2H3;2*1H

InChI Key

IACGFZVVGMZSEH-UHFFFAOYSA-N

Isomeric SMILES

CN(C)CCC[N+]1=CC=C(C=C1)C=NO.Cl.[Cl-]

SMILES

CN(C)CCC[N+]1=CC=C(C=C1)C=NO.Cl.[Cl-]

Canonical SMILES

CN(C)CCC[N+]1=CC=C(C=C1)C=NO.Cl.[Cl-]

synonyms

COMPOUND30

Origin of Product

United States

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